Cas no 2680773-61-7 (tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate
• CAS No: 2680773-61-7
• MF: C₁₃H₁₅BrN₂O₃S
• MW: 359.238801240921
• CID: 5623831
• PubChem ID: 165930577
• Update Time: 2025-06-08

tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680773-61-7
• tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate
• EN300-28299597

• Inchi： 1S/C13H15BrN2O3S/c1-13(2,3)19-12(17)16-11-15-10-8(18-4)5-7(14)6-9(10)20-11/h5-6H,1-4H3,(H,15,16,17)
• InChI Key： WFNCOBASADLYEU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)SC(=N2)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 357.99868g/mol
• Monoisotopic Mass: 357.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.7Ų

Additional information on tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate

Introduction to Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate (CAS No. 2680773-61-7)

Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680773-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a tert-butyl carbamate moiety at the nitrogen position of the benzothiazole ring enhances its stability and reactivity, making it suitable for various synthetic transformations. Additionally, the substitution pattern, featuring a 6-bromo and a 4-methoxy group, introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have shown that benzothiazole derivatives exhibit potent activity against various enzymes and receptors involved in inflammatory pathways, making them attractive for therapeutic applications. The Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate structure has been investigated for its potential as an inhibitor of cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation.

Moreover, the 6-bromo substituent on the benzothiazole ring is known to enhance binding affinity by increasing hydrophobic interactions with target proteins. This feature has been leveraged in the design of novel antimicrobial agents, where benzothiazole derivatives have demonstrated efficacy against resistant bacterial strains. The 4-methoxy group contributes to the compound's metabolic stability by preventing rapid oxidation, thereby extending its half-life in biological systems.

In vitro studies have revealed that Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate exhibits significant inhibitory effects on certain kinases associated with cancer cell proliferation. The carbamate moiety specifically interacts with the ATP-binding site of these kinases, disrupting their function and potentially leading to antitumor activity. These findings align with the growing interest in kinase inhibitors as a cornerstone of targeted cancer therapies.

The synthesis of Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates with minimal impurities, ensuring their suitability for preclinical and clinical studies.

Pharmaceutical companies are increasingly focusing on derivatives of benzothiazole due to their versatility in drug design. The structural modifications allowed by the presence of halogen atoms (e.g., bromine) provide chemists with a toolkit to fine-tune pharmacokinetic properties such as solubility and bioavailability. The Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate molecule exemplifies how strategic functionalization can lead to compounds with enhanced therapeutic potential.

Recent clinical trials have begun exploring the efficacy of benzothiazole-based compounds in treating neurological disorders. The ability of these molecules to cross the blood-brain barrier has opened new avenues for developing treatments for conditions like Alzheimer's disease and Parkinson's disease. The carbamate group in Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate may play a role in modulating neurotransmitter release or receptor activity within neural pathways.

The environmental impact of pharmaceutical intermediates is also a critical consideration in modern drug development. Researchers are investigating sustainable synthetic routes that minimize waste and reduce reliance on hazardous reagents. Green chemistry principles are being applied to optimize the production process of Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-yl)carbamate, ensuring compliance with regulatory standards while maintaining high yields.

In conclusion,Tert-butyl N-(6-bromo-4-methoxy-1,3-benzothiazol-2-y]carbamate (CAS No. 2680773- 61 7) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives, highlighting its importance in addressing global health challenges. As scientific understanding evolves, so too will the applications of this innovative molecule in drug discovery and patient care.